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Compound of Interest

Compound Name: DiSulfo-Cy5 alkyne

Cat. No.: B15597435

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
DiSulfo-Cy5 alkyne in aqueous buffers, a critical parameter for its effective use in
bioconjugation, cellular imaging, and various diagnostic assays. This document outlines the
molecular basis for its enhanced water solubility, presents available quantitative data, and
offers a general protocol for determining its solubility in specific buffer systems.

Introduction: The Importance of Aqueous Solubility

DiSulfo-Cy5 alkyne is a bright, far-red fluorescent probe widely utilized in bioorthogonal
chemistry, specifically in copper-catalyzed azide-alkyne cycloaddition (CUAAC) or "click
chemistry” reactions. For applications in biological systems, which are predominantly aqueous
environments, the solubility of labeling reagents is a paramount concern. Poor solubility can
lead to aggregation, precipitation, and reduced reactivity, ultimately compromising the accuracy
and reproducibility of experimental results. The "DiSulfo" designation in DiSulfo-Cy5 alkyne
signifies the presence of two sulfonate (-SOs~) groups, which are key to its favorable solubility
profile.

Molecular Basis of DiSulfo-Cy5 Alkyne Solubility

The enhanced aqueous solubility of DiSulfo-Cy5 alkyne is primarily attributed to the two
hydrophilic sulfonate groups integrated into its molecular structure. These negatively charged
moieties increase the polarity of the dye molecule, facilitating its interaction with water
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molecules and significantly improving its solubility in aqueous buffers compared to its non-
sulfonated counterparts.[1][2][3] This increased hydrophilicity also serves to minimize dye
aggregation in aqueous environments, a common issue with hydrophobic fluorescent probes
that can lead to fluorescence quenching.[2]

The alkyne functional group allows for its participation in click chemistry, a highly efficient and
specific conjugation reaction. The overall structure of DiSulfo-Cy5 alkyne is designed to
balance the requirements of a reactive chemical handle with the practical necessity of aqueous
solubility for biological applications.
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Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of DiSulfo-Cy5 Alkyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597435#disulfo-cy5-alkyne-solubility-in-aqueous-
buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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